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Compound of Interest

Compound Name: Oxalic Acid-d2

Cat. No.: B051558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for deuterated oxalic acid.

Given that the chemical and toxicological properties of deuterated compounds are virtually

identical to their non-deuterated counterparts, this document draws upon the extensive safety

data available for oxalic acid. All quantitative data is summarized in structured tables for clarity,

and key experimental methodologies and safety workflows are detailed.

Chemical Identification and Physical Properties
Deuterated oxalic acid, also known as ethanedioic-d2 acid, is the isotopic analog of oxalic acid

where the two acidic protons have been replaced with deuterium.
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Property Value Reference

Molecular Formula C₂D₂O₄ -

Molecular Weight 92.04 g/mol -

Appearance White crystalline solid [1]

Odor Odorless [1]

Melting Point 189.5 °C (decomposes) [2]

Solubility Soluble in water [1]

pH 1.3 (9 g/L solution) [1]

Hazard Identification and Classification
Deuterated oxalic acid is classified as a hazardous substance. The primary hazards are acute

toxicity if swallowed or in contact with skin, and it causes serious eye damage.[2]

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life

Source: Sigma-Aldrich Safety Data Sheet[2][3]

Toxicological Data
The toxicity of deuterated oxalic acid is attributed to its acidic and chelating properties. It can

bind with calcium in the blood to form insoluble calcium oxalate, leading to hypocalcemia and

potential kidney damage from crystal deposition.[4][5]
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Toxicity Endpoint Value Species Reference

LD₅₀ (Oral)
378.79 mg/kg

(estimate)
- [6]

LD₅₀ (Dermal)
1,516 mg/kg

(estimate)
- [6]

LC₅₀ (Inhalation)
5.3 mg/l, 4 h

(estimate, dust/mist)
- [6]

Lethal Dose (Oral,

Human)
5-15 grams Human [4]

LC₅₀ (Fish) 160 mg/l, 48 h
Leuciscus idus

melanotus
[2]

EC₅₀ (Daphnia) 162.2 mg/l, 48 h Daphnia magna [2]

Occupational Exposure Limits
Organization Limit Type Value

OSHA PEL (8-hr TWA) 1 mg/m³

NIOSH REL (TWA) 1 mg/m³

NIOSH STEL 2 mg/m³

ACGIH TLV (TWA) 1 mg/m³

ACGIH STEL 2 mg/m³

NIOSH IDLH 500 mg/m³

Source: NIOSH, ACGIH[7][8]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

deuterated oxalic acid.
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5.1. Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles.[3]

Skin Protection
Impervious gloves and protective clothing to

prevent skin contact.[9][10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] Required when dusts are

generated.[2]

5.2. Safe Handling Practices

Work under a chemical fume hood.[3]

Do not inhale the substance/mixture.[2]

Avoid contact with skin, eyes, and clothing.[11]

Wash hands thoroughly after handling.[12]

Do not eat, drink, or smoke when using this product.[3]

Minimize dust generation and accumulation.[11]

5.3. Storage Conditions

Store in a tightly closed container.[3]

Keep in a dry and cool place.[13]

Store away from incompatible materials such as bases, strong oxidizing agents, chlorites,

and hypochlorites.[9][11]
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Emergency Procedures
A clear and practiced emergency response plan is essential when working with hazardous

chemicals.

6.1. First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[3][12]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a poison

center or doctor if you feel unwell.[2][3]

Ingestion
Rinse mouth. Call a poison center or doctor if

you feel unwell. Do NOT induce vomiting.[3][6]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[6][12]

6.2. Spill Response

Minor Spill:

Alert people in the immediate area.

Wear appropriate PPE.

Cover the spill with a neutral absorbent material.

Carefully sweep or scoop up the material, avoiding dust generation.

Place in a sealed container for disposal.
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Clean the spill area with a mild detergent and water.[14]

Major Spill:

Evacuate the area immediately.

Call emergency services.

Isolate the area and prevent entry.

If flammable, turn off ignition sources.[14]

Experimental Protocols
The toxicological data presented in this guide are typically determined using standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

7.1. Acute Oral Toxicity (OECD 423 - Acute Toxic Class Method)

This method is a stepwise procedure using a small number of animals per step to classify a

substance's toxicity.[3]

Principle: A single dose of the substance is administered orally to a group of animals

(typically three females) at a defined dose level. The presence or absence of mortality

determines the next step.[3]

Animal Selection: Healthy, young adult rodents are used.[11]

Dose Administration: The substance is administered by gavage. Animals are fasted before

dosing.[15]

Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[4]

Endpoint: The method allows for the classification of the substance into a toxicity category

based on the observed mortality at different dose levels.[3]

7.2. Acute Dermal Toxicity (OECD 402)
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This test assesses the short-term hazards of a substance upon dermal application.[7]

Principle: The substance is applied to the shaved skin of a group of animals for a 24-hour

period.[4]

Animal Selection: Healthy young adult rats are typically used.[5]

Procedure: The substance is applied to an area of not less than 10% of the body surface.

The area is covered with a porous gauze dressing.[4]

Observation: Animals are observed for 14 days for signs of toxicity and mortality.[4]

Endpoint: The LD₅₀ value can be determined, or a limit test can be performed to determine if

the substance has very low toxicity.[7]

7.3. Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[12]

Principle: A single dose of the substance is applied to one eye of an experimental animal,

with the untreated eye serving as a control.[12]

Animal Selection: Albino rabbits are the preferred species.[1]

Procedure: The substance is placed in the conjunctival sac. Topical anesthetics and systemic

analgesics are recommended to minimize pain.[2][13]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application, and the

degree of irritation is scored for the cornea, iris, and conjunctiva.[1]

Endpoint: The test determines if the substance is an irritant or corrosive to the eyes based on

the severity and reversibility of the observed lesions.[2]

Visualized Workflows
8.1. Chemical Risk Assessment Workflow
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Caption: A logical flow for assessing and mitigating risks associated with hazardous chemicals.

8.2. Emergency Spill Response Workflow
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Spill Occurs
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Caption: A workflow for responding to a chemical spill in a laboratory setting.
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Disposal Considerations
Dispose of deuterated oxalic acid and any contaminated materials in accordance with local,

state, and federal regulations.[6] Do not allow the product to enter drains.[2]

Conclusion
While deuterated oxalic acid is a valuable compound in research and development, it poses

significant health risks if not handled properly. Adherence to the safety precautions, handling

procedures, and emergency protocols outlined in this guide is essential for ensuring the safety

of all personnel. A thorough understanding of the hazards and a commitment to a strong safety

culture are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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